1-Methyl-ethinylestradiol
1-Methyl-ethinylestradiol
Brand Name:
Vulcanchem
CAS No.:
15071-66-6
VCID:
VC0195184
InChI:
InChI=1S/C21H26O2/c1-4-21(23)10-8-18-16-6-5-14-12-15(22)11-13(2)19(14)17(16)7-9-20(18,21)3/h1,11-12,16-18,22-23H,5-10H2,2-3H3/t16-,17+,18+,20+,21+/m1/s1
SMILES:
CC1=CC(=CC2=C1C3CCC4(C(C3CC2)CCC4(C#C)O)C)O
Molecular Formula:
C21H26O2
Molecular Weight:
310.4 g/mol
1-Methyl-ethinylestradiol
CAS No.: 15071-66-6
VCID: VC0195184
Molecular Formula: C21H26O2
Molecular Weight: 310.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 15071-66-6 |
|---|---|
| Product Name | 1-Methyl-ethinylestradiol |
| Molecular Formula | C21H26O2 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17R)-17-ethynyl-1,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C21H26O2/c1-4-21(23)10-8-18-16-6-5-14-12-15(22)11-13(2)19(14)17(16)7-9-20(18,21)3/h1,11-12,16-18,22-23H,5-10H2,2-3H3/t16-,17+,18+,20+,21+/m1/s1 |
| Standard InChIKey | DNVMUVXCXXCYEH-JOTVOLILSA-N |
| SMILES | CC1=CC(=CC2=C1C3CCC4(C(C3CC2)CCC4(C#C)O)C)O |
| Canonical SMILES | CC1=CC(=CC2=C1C3CCC4(C(C3CC2)CCC4(C#C)O)C)O |
| Appearance | White Solid |
| Purity | > 95% |
| Synonyms | 1-Methyl Ethynyl Estradiol; 1-Methyl-19-nor-17α-pregna-1,3,5(10)-trien-20-yne-3,17-diol; 17-Ethynyl-1-methylestradiol; |
| PubChem Compound | 232402 |
| Last Modified | Apr 15 2024 |
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